Synthesis and characterisation of the first carbene and diazabutadiene–indium(ii) complexes†

Chemical Communications Pub Date: 2002-05-01 DOI: 10.1039/B202532A

Abstract

The reactions of IMes [∶CN(Mes)C2H2N(Mes), Mes = mesityl] and DAB [(ArN[double bond, length as m-dash]CH)2, Ar = C6H3Pri2-2,6] with indium(I) halides have afforded the first carbene and diazabutadiene indium(II) complexes, [In2Br4(IMes)2] and [In2Cl2(DAB˙)2], both of which have been crystallographically characterised.

Graphical abstract: Synthesis and characterisation of the first carbene and diazabutadiene–indium(ii) complexes
Synthesis and characterisation of the first carbene and diazabutadiene–indium(ii) complexes†
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